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Compound of Interest

Compound Name: Neocaesalpin O

Cat. No.: B1150809 Get Quote

A comprehensive search for spectroscopic data (NMR, MS) and experimental protocols for the

cassane diterpenoid "Neocaesalpin O" has yielded no specific results for a compound with this

exact designation. While the Neocaesalpin family of natural products and the broader class of

cassane diterpenoids are well-documented, information pertaining specifically to

"Neocaesalpin O" is not readily available in the public domain.

For researchers, scientists, and drug development professionals interested in the spectroscopic

properties of this class of compounds, detailed data is available for closely related analogs

isolated from various species of the Caesalpinia genus. These include, but are not limited to,

Neocaesalpin A, AA, H, I, and K. The structural elucidation of these related compounds has

been accomplished through extensive one- and two-dimensional Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS).

Typical experimental protocols for the isolation and characterization of cassane diterpenoids

from Caesalpinia species involve the extraction of plant material (often seeds or leaves) with

organic solvents, followed by a series of chromatographic separation techniques to isolate the

pure compounds. The structural determination then relies on a combination of spectroscopic

methods:

1D NMR Spectroscopy: ¹H and ¹³C NMR spectra provide foundational information about the

chemical environment of hydrogen and carbon atoms within the molecule.

2D NMR Spectroscopy: Techniques such as COSY (Correlation Spectroscopy), HSQC

(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond
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Correlation) are employed to establish connectivity between protons, between protons and

their directly attached carbons, and between protons and carbons over multiple bonds,

respectively. These are crucial for assembling the molecular structure.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to determine the

exact molecular formula of the compound.

While specific data tables for Neocaesalpin O cannot be provided due to the absence of

published data, a general workflow for the spectroscopic analysis of a novel cassane

diterpenoid is outlined below. This logical flow represents a standard approach in the field of

natural product chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1150809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation

Spectroscopic Analysis

Structure Elucidation

Plant Material
(e.g., Caesalpinia sp.)

Solvent Extraction

Crude Extract

Chromatographic Separation
(e.g., Column, HPLC)

Isolated Pure Compound
(e.g., Neocaesalpin analog)

NMR Data Acquisition
(1D: ¹H, ¹³C; 2D: COSY, HSQC, HMBC)

MS Data Acquisition
(e.g., HR-ESI-MS)

Spectral Data Interpretation

Proposed Structure

Comparison with Known Compounds

Final Structure Confirmation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1150809?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for the isolation and spectroscopic structure elucidation of natural

products.

Given the lack of specific data for "Neocaesalpin O," it is recommended that researchers

interested in this area consult the extensive literature on other named Neocaesalpins and

cassane diterpenoids. These studies provide a wealth of spectroscopic data and detailed

experimental protocols that can serve as a valuable reference for further investigation into this

class of compounds. Should data for "Neocaesalpin O" be published in the future, a similar in-

depth technical guide can be compiled.
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Elusive in Publicly Available Scientific Literature]. BenchChem, [2025]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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